2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-[3-(tert-butylsulfamoyl)phenyl]-5-methoxybenzoic acid
• InChI: InChI=1S/C18H21NO5S/c1-18(2,3)19-25(22,23)14-7-5-6-12(10-14)15-9-8-13(24-4)11-16(15)17(20)21/h5-11,19H,1-4H3,(H,20,21)
• InChI Key: VNURNJJPMHGEGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)OC)C(=O)O
• Molecular Formula: C18H21NO5S
• DSSTOX Substance ID: DTXSID701127129
• Molecular Weight: 363.4 g/mol
• CAS RN: 1261916-81-7

Description

2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% (2-BSA-95) is a sulfonamide derivative of benzoic acid. It is a white crystalline powder that is soluble in water and ethanol. It is used as a reagent in organic synthesis and as an intermediate in the synthesis of pharmaceuticals. 2-BSA-95 is a versatile reagent that has a wide range of applications in chemical and biological research.

Scientific Research Applications

2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% is used in a wide range of scientific research applications. It is used as a reagent in organic synthesis, as an intermediate in the synthesis of pharmaceuticals, and as a reagent for biochemical and physiological studies. It has also been used in the study of enzyme kinetics, protein-ligand interactions, and in the study of the structure and function of proteins.

Mechanism of Action

2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% is a sulfonamide derivative of benzoic acid. It binds to the active site of enzymes and proteins, and inhibits their activity. In addition, it can interact with other molecules, such as nucleic acids, and modulate their activity.
Biochemical and Physiological Effects
2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% has been used in studies of enzyme kinetics and protein-ligand interactions. It has also been used to study the structure and function of proteins. In addition, it has been used to study the biochemical and physiological effects of various drugs and compounds.

Advantages and Limitations for Lab Experiments

2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% is a versatile reagent that has a wide range of applications in chemical and biological research. It is relatively inexpensive and easy to obtain, and it is stable and soluble in a variety of solvents. However, it is not very soluble in water and it can be difficult to work with in aqueous solutions.

Future Directions

The use of 2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% in scientific research has been limited to date. However, there is potential for further research into the biochemical and physiological effects of this reagent. Additionally, further research into the mechanism of action of this reagent and its interactions with other molecules could lead to new applications in drug discovery and development. Furthermore, research into the synthesis of derivatives of 2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% could lead to new compounds with improved properties and applications. Finally, research into the application of 2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% in biotechnology and nanotechnology could lead to new and innovative methods for the synthesis of pharmaceuticals, drugs, and other compounds.

Synthesis Methods

2-(3-t-Butylsulfamoylphenyl)-5-methoxybenzoic acid, 95% can be synthesized from the reaction of benzoic acid and 3-t-butylsulfamoyl chloride. The reaction is carried out in a solvent such as ethanol or methanol, and the reaction is catalyzed by a base such as potassium carbonate. The reaction is carried out at room temperature and the product is isolated by crystallization.